Cas no 296273-77-3 (2-((1H-benzo[d]imidazol-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide)

• Product Name: 2-((1H-benzo[d]imidazol-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide
• CAS No: 296273-77-3
• MF: C₁₆H₁₂F₃N₃OS
• MW: 351.346192359924
• CID: 3084270
• PubChem ID: 1357509
• Update Time: 2025-04-21

2-((1H-benzo[d]imidazol-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((1H-benzo[d]imidazol-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide
• AB00093516-01
• 296273-77-3
• 2-(1H-1,3-BENZIMIDAZOL-2-YLSULFANYL)-N~1~-[3-(TRIFLUOROMETHYL)PHENYL]ACETAMIDE
• STK322907
• IDI1_008099
• HMS1410K12
• 2-(1H-benzimidazol-2-ylsulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide
• CBKinase1_000439
• Z19650435
• Enamine_005864
• CBKinase1_012839
• BRD-K71291095-001-01-8
• AKOS001022093

• Inchi： 1S/C16H12F3N3OS/c17-16(18,19)10-4-3-5-11(8-10)20-14(23)9-24-15-21-12-6-1-2-7-13(12)22-15/h1-8H,9H2,(H,20,23)(H,21,22)
• InChI Key： OOJLBSXBDXJZJZ-UHFFFAOYSA-N
• SMILES： S(CC(NC1=CC=CC(C(F)(F)F)=C1)=O)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 351.06531767Da
• Monoisotopic Mass: 351.06531767Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 83.1Ų